Cas no 702673-02-7 (Ethyl 2-nitro-4-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-nitro-4-(trifluoromethyl)benzoate
• CAS No: 702673-02-7
• MF: C₁₀H₈F₃NO₄
• MW: 263.170033454895
• CID: 1078679
• PubChem ID: 46311425
• Update Time: 2025-11-02

Ethyl 2-nitro-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-nitro-4-(trifluoromethyl)benzoate
• DTXSID001273375
• UDXSWRMABOCZPY-UHFFFAOYSA-N
• ethyl2-nitro-4-(trifluoromethyl)benzoate
• CS-0317299
• MFCD12406841
• AKOS027420666
• 2-Nitro-4-trifluoromethyl-benzoic acid ethyl ester
• 702673-02-7
• AS-9389
• CDB67302

• MDL： MFCD12406841
• Inchi： 1S/C10H8F3NO4/c1-2-18-9(15)7-4-3-6(10(11,12)13)5-8(7)14(16)17/h3-5H,2H2,1H3
• InChI Key： UDXSWRMABOCZPY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OCC)=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 263.04054222g/mol
• Monoisotopic Mass: 263.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Ethyl 2-nitro-4-(trifluoromethyl)benzoate

Ethyl 2-nitro-4-(trifluoromethyl)benzoate (CAS No. 702673-02-7): Properties, Applications, and Market Insights

Ethyl 2-nitro-4-(trifluoromethyl)benzoate (CAS No. 702673-02-7) is a specialized organic compound with a unique molecular structure that combines a benzoate ester with nitro and trifluoromethyl functional groups. This compound has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and material science. Its chemical formula is C₁₀H₈F₃NO₄, and it is characterized by its pale yellow crystalline appearance.

The nitro group and trifluoromethyl group in Ethyl 2-nitro-4-(trifluoromethyl)benzoate contribute to its reactivity, making it a valuable building block in organic synthesis. Researchers and industries frequently utilize this compound for its ability to introduce these functional groups into more complex molecules, enhancing their properties for specific applications. The presence of the ethyl ester further increases its solubility in organic solvents, facilitating its use in various chemical reactions.

One of the most prominent applications of Ethyl 2-nitro-4-(trifluoromethyl)benzoate is in the development of pharmaceutical intermediates. The compound's structural features make it an ideal candidate for synthesizing drug candidates with improved bioavailability and metabolic stability. In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced biological activity, and this compound plays a crucial role in meeting that demand.

In the agrochemical industry, Ethyl 2-nitro-4-(trifluoromethyl)benzoate is employed in the synthesis of herbicides and pesticides. The trifluoromethyl group is known to increase the efficacy of agrochemicals, providing better pest control and crop protection. As sustainable farming practices gain traction, the need for high-performance, low-environmental-impact agrochemicals has risen, further driving the relevance of this compound.

Beyond pharmaceuticals and agrochemicals, Ethyl 2-nitro-4-(trifluoromethyl)benzoate finds applications in material science. Its incorporation into polymers and coatings can impart desirable properties such as increased chemical resistance and thermal stability. Researchers are also exploring its potential in advanced materials for electronics and optics, where its unique electronic effects could be leveraged.

The global market for Ethyl 2-nitro-4-(trifluoromethyl)benzoate is expanding, driven by the growing demand for specialty chemicals in various industries. Key manufacturers are focusing on optimizing production processes to ensure high purity and yield, catering to the stringent requirements of end-users. Additionally, advancements in green chemistry are influencing the synthesis methods of this compound, with an emphasis on reducing waste and improving energy efficiency.

From a research perspective, Ethyl 2-nitro-4-(trifluoromethyl)benzoate continues to be a subject of interest due to its versatile reactivity. Recent studies have explored its use in catalyzed reactions and multicomponent syntheses, highlighting its potential in streamlining complex chemical processes. As the scientific community delves deeper into functional group transformations, this compound is expected to play a pivotal role in future discoveries.

For those seeking high-quality Ethyl 2-nitro-4-(trifluoromethyl)benzoate, it is essential to source the compound from reputable suppliers who adhere to strict quality control standards. Proper storage conditions, typically in a cool, dry environment away from light, are crucial to maintaining its stability and performance in applications.

In conclusion, Ethyl 2-nitro-4-(trifluoromethyl)benzoate (CAS No. 702673-02-7) is a multifaceted compound with significant implications across multiple industries. Its unique chemical properties, combined with the growing demand for trifluoromethylated and nitro-substituted compounds, ensure its continued relevance in both research and industrial applications. As innovation in chemical synthesis progresses, this compound is poised to remain at the forefront of specialty chemical development.